Cas no 870778-85-1 (2-Fluoro-3,5-diformylphenylboronic acid)

• Product Name: 2-Fluoro-3,5-diformylphenylboronic acid
• CAS No: 870778-85-1
• Molecular Formula: C₈H₆BFO₄
• Molecular Weight: 195.940246105194
• MDL: MFCD08276764
• CID: 719183
• PubChem ID: 24883401

2-Fluoro-3,5-diformylphenylboronic acid Properties

Names and Identifiers

• (2-Fluoro-3,5-diformylphenyl)boronic acid
• 2-Fluoro-3,5-diformylphenylboronic acid
• 3,5-DIFORMYL-2-FLUOROPHENYLBORONIC ACID
• Boronic acid,B-(2-fluoro-3,5-diformylphenyl)-
• B-(2-Fluoro-3,5-diformylphenyl)boronic acid (ACI)
• Boronic acid, (2-fluoro-3,5-diformylphenyl)- (9CI)
• 3,5-Diformyl-2-fluorophenylboronic acid
• B-(2-Fluoro-3,5-diformylphenyl)boronic acid
• 870778-85-1
• CS-0174097
• J-519649
• VJB77885
• (2-Fluoro-3,5-diformylphenyl)boronicacid
• BS-22905
• MFCD08276764
• AKOS015854239
• C8H6BFO4
• DTXSID90584586

• MDL： MFCD08276764
• InChIKey： KKXARFPYUGQNNK-UHFFFAOYSA-N
• Inchi： 1S/C8H6BFO4/c10-8-6(4-12)1-5(3-11)2-7(8)9(13)14/h1-4,13-14H
• SMILES： O=CC1C=C(B(O)O)C(F)=C(C=O)C=1

Computed Properties

• Exact Mass: 196.03400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.0343170g/mol
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: -0.86950
• PSA: 74.60000
• Refractive Index: 1.538
• Boiling Point: 435.4°C at 760 mmHg
• Melting Point: 235-240 °C (lit.)
• Flash Point: 217.1°C
• Density: 1.41